molecular formula C9H6ClIN2 B8540743 1-Chloro-5-iodo-6-methylphthalazine

1-Chloro-5-iodo-6-methylphthalazine

Cat. No. B8540743
M. Wt: 304.51 g/mol
InChI Key: LTWOXSBBMVCRRE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Chloro-5-iodo-6-methylphthalazine is a useful research compound. Its molecular formula is C9H6ClIN2 and its molecular weight is 304.51 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Chloro-5-iodo-6-methylphthalazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Chloro-5-iodo-6-methylphthalazine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H6ClIN2

Molecular Weight

304.51 g/mol

IUPAC Name

1-chloro-5-iodo-6-methylphthalazine

InChI

InChI=1S/C9H6ClIN2/c1-5-2-3-6-7(8(5)11)4-12-13-9(6)10/h2-4H,1H3

InChI Key

LTWOXSBBMVCRRE-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C2=CN=NC(=C2C=C1)Cl)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 5-iodo-6-methylphthalazin-1(2H)-one (8.51 g, 29.7 mmol) in phosphorous oxychloride (200 ml, 2146 mmol), charged to a 500 mL was stirred at 108° C. (reflux) for 90 min. The POCl3 was then removed under vacuum, and the resulting residue was azeotroped 2× with toluene. The resulting residue was dissolved in a mixture of DCM and MeOH and water. The layers were separated the aqueous layer was washed with DCM 3×. The combined organics were washed with saturated aqueous sodium carbonate and brine. The organic layer was then dried over magnesium sulfate, and loaded on to silica. 1-Chloro-5-iodo-6-methylphthalazine (5.604 g, 61.9% yield) was obtained by column chromatography (ISCO 330 g 15%-60% EtOAc in Hex 60 min) as a yellow solid. MS (M+H)+ 305.
Name
Quantity
330 g
Type
solvent
Reaction Step One
Quantity
8.51 g
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
reactant
Reaction Step Two

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